![molecular formula C5H4ClN3O B1590579 6-Chloropyridazine-3-carboxamide CAS No. 66346-83-6](/img/structure/B1590579.png)
6-Chloropyridazine-3-carboxamide
Overview
Description
6-Chloropyridazine-3-carboxamide is a chemical compound with the CAS Number: 66346-83-6 . It has a molecular weight of 157.56 and its IUPAC name is 6-chloro-3-pyridazinecarboxamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H4ClN3O/c6-4-2-1-3 (5 (7)10)8-9-4/h1-2H, (H2,7,10) . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
- 6-Chloropyridazine-3-carboxamide is used in chemical synthesis. Morishita et al. (1994) synthesized 3-Chloropyridazine-6-carboxylic acid hydrazide, a related compound, through hydrozinolysis, highlighting the compound's role in selective hydrazinolysis of pyridazines (Morishita, Kobayashi, Yamada, & Yajima, 1994).
Medicinal Chemistry and Drug Development
- In the field of medicinal chemistry, this compound derivatives have been explored for their potential as inhibitors. Dolle et al. (1997) described 3-chloro-4-carboxamido-6-arylpyridazines as a novel class of interleukin-1β converting enzyme (ICE) inhibitors (Dolle et al., 1997).
- Heinisch et al. (1996) synthesized a series of pyridazino[3,4-b][1,5]benzodiazepin-5-ones from a related compound, 3,6-dichloropyridazine-4-carboxylic acid chloride, demonstrating its use in creating compounds structurally related to antiretrovirals like nevirapine (Heinisch et al., 1996).
Biological Studies and Applications
- Konno et al. (1992) explored derivatives of 6-alkylaminopyridazine-3-carboxylic acid for dopamine beta-hydroxylase inhibitory activity, indicating its relevance in biochemical studies (Konno, Sagi, Wada, Shiga, & Yamanaka, 1992).
- El-Dean et al. (2008) prepared 5-Amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxamide, a compound starting from a similar pyridazine, and used it to synthesize novel compounds with potential biological activities (El-Dean, Radwan, & Elosealy, 2008).
Industrial and Material Science Applications
- Khalifa et al. (2015) synthesized novel heterocyclic compounds, including derivatives of pyridazine, for potential use as disperse dyes in dyeing polyester fibers. These compounds exhibited significant antioxidant, antitumor, and antimicrobial activities (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).
- Olasunkanmi et al. (2018) investigated the use of 6-substituted 3-chloropyridazine derivatives for protecting mild steel against corrosion, demonstrating the compound's application in material science and corrosion inhibition (Olasunkanmi, Mashuga, & Ebenso, 2018).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and, in case of contact with eyes, rinsing cautiously with water for several minutes .
properties
IUPAC Name |
6-chloropyridazine-3-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN3O/c6-4-2-1-3(5(7)10)8-9-4/h1-2H,(H2,7,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMCKZYHQHAZHIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1C(=O)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10503178 | |
Record name | 6-Chloropyridazine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10503178 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66346-83-6 | |
Record name | 6-Chloropyridazine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10503178 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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